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Compound of Interest

Compound Name: GSK2798745

Cat. No.: B607803

Audience: Researchers, scientists, and drug development professionals.

Introduction

GSK2798745 is a potent, selective, and orally active inhibitor of the Transient Receptor
Potential Vanilloid 4 (TRPV4) ion channel.[1][2][3] TRPV4 is a cation channel that facilitates the
influx of Ca2+ across the plasma membrane and can be activated by various stimuli, including
heat, physical stress, and small molecules.[4] The inhibition of TRPV4 is a therapeutic strategy
being explored for conditions such as pulmonary edema associated with congestive heart
failure.[5] GSK2798745 has demonstrated efficacy in preclinical models of pulmonary edema
and has been progressed to clinical trials.

Accurate measurement of target engagement is critical in drug development to establish a
clear relationship between drug exposure, target modulation, and pharmacological response.
This document provides a detailed protocol for assessing the ex vivo target engagement of
GSK2798745 by measuring its effect on TRPV4-mediated cellular responses. The primary
method described is a whole blood-based endothelial cell impedance assay, which serves as a
functional readout of TRPV4 inhibition.

Signaling Pathway of TRPV4

TRPV4 is a non-selective cation channel that, upon activation, leads to an influx of calcium ions
(Ca2+). This increase in intracellular Ca2+ can trigger a variety of downstream signaling
events, including modulation of endothelial cell barrier function. In the context of pulmonary
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edema, TRPV4 activation in pulmonary capillary endothelial cells is thought to increase
vascular permeability. GSK2798745 acts by blocking this channel, thereby preventing the influx
of Ca2+ and subsequent downstream effects.
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Figure 1: Simplified signaling pathway of TRPV4 inhibition by GSK2798745.

Quantitative Data Summary

The potency of GSK2798745 has been determined in various assay formats. The following
table summarizes key quantitative data for GSK2798745.
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Parameter Species Assay System  Value Reference
hTRPV4

ICso0 Human ) 1.8 nM
expressing cells
rTRPV4

ICso Rat ) 1.6 nM
expressing cells
FLIPR HEK

ICs0 Human <10 nM (Target)
cellular assay

Half-life Human In vivo study ~13 hours

Experimental Protocol: Ex Vivo Target Engagement

Assessment

This protocol details a human whole blood-based endothelial cell impedance assay to assess

the target engagement of GSK2798745. This functional assay measures the ability of
GSK2798745 present in ex vivo blood samples to inhibit TRPV4 agonist-induced changes in

endothelial cell barrier function, which is measured as a change in electrical impedance.

Experimental Workflow
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Sample Preparation

Impedance Assay

Culture human umbilical vein
endothelial cells (HUVECS)
\ AR on impedance microelectrodes

Incubate HUVECSs with
subject plasma

Challenge with a
TRPV4 agonist

Measure changes in
endothelial cell impedance

Data Analysis

Normalize impedance data

Calculate percent inhibition of

the agonist response

Correlate inhibition with
GSK2798745 plasma concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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